![molecular formula C13H13N3O3 B2463320 Methyl 5-methoxy-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate CAS No. 126542-67-4](/img/structure/B2463320.png)
Methyl 5-methoxy-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate
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Overview
Description
“Methyl 5-methoxy-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate” is a complex organic compound. It contains a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms. The triazine ring is substituted with a methoxy group, a methylphenyl group, and a carboxylate group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the triazine ring at its core. The methoxy, methylphenyl, and carboxylate groups would be attached to different positions on this ring. The exact structure would depend on the specific locations of these substituents .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the methoxy group might be susceptible to reactions with strong acids or bases, and the carboxylate group could participate in reactions with other acids or bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar carboxylate and methoxy groups, and its melting and boiling points would depend on the size and shape of the molecule .Scientific Research Applications
- Mechanistic studies reveal that MMT derivatives interfere with cell cycle progression and disrupt DNA replication, making them attractive candidates for cancer therapy .
- Researchers have synthesized MMT derivatives with fluorescent properties, enabling visualization of cellular processes, protein localization, and drug delivery studies .
- Researchers have investigated their use in organic field-effect transistors (OFETs), organic solar cells, and light-emitting diodes (OLEDs). MMT-based materials exhibit good charge transport properties and stability .
Anticancer Agents
Fluorescent Probes
Organic Semiconductors
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 5-methoxy-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3/c1-8-4-6-9(7-5-8)11-14-12(18-2)10(15-16-11)13(17)19-3/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZCFCUXTDSAIDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(N=N2)C(=O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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